Cas no 958635-12-6 (ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate)

Ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate is a chiral piperazine derivative widely used as an intermediate in pharmaceutical synthesis. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which enhances solubility and facilitates selective deprotection under mild acidic conditions. The hydroxymethyl substituent at the (2S)-position provides a versatile handle for further functionalization, making it valuable in the preparation of bioactive compounds. The compound’s high enantiomeric purity ensures consistency in asymmetric synthesis, while its robust stability under standard storage conditions simplifies handling. These features make it a preferred choice for constructing complex molecular frameworks in medicinal chemistry and drug development.

ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate structure

958635-12-6 structure

Product Name:ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate

CAS No:958635-12-6

MF:C₁₅H₂₈N₂O₅

MW:316.393224716187

MDL:MFCD23703251

CID:3037326

PubChem ID:66934642

Update Time:2025-11-02

ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,4-Piperazinedicarboxylic acid, 2-(hydroxymethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2S)-
- (S)-2-Hydroxymethylpiperazine-1,4-dicarboxylic acid di-tert-butyl ester;
- ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- (S)-DI-TERT-BUTYL 2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE
- (2S)-1,4-Bis-Boc-2-(hydroxymethyl)piperazine
- (S)-DI-TERT-BUTYL2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE
- di-tert-Butyl (S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
- (S)-1,4-Di-Boc-2-(hydroxymethyl)piperazine
- TXCFQKQBPSGAKK-NSHDSACASA-N
- EN300-7422650
- AS-41473
- 1,4-DI-TERT-BUTYL (2S)-2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE
- SCHEMBL1184434
- AKOS027276407
- (S)-2-hydroxymethyl-piperazine-1,4-dicarboxylic acid di-tert-butyl ester
- CS-0128669
- MFCD23703251
- 958635-12-6
- MDL： MFCD23703251
- Inchi： 1S/C15H28N2O5/c1-14(2,3)21-12(19)16-7-8-17(11(9-16)10-18)13(20)22-15(4,5)6/h11,18H,7-10H2,1-6H3/t11-/m0/s1
- InChI Key： TXCFQKQBPSGAKK-NSHDSACASA-N
- SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)C[C@H]1CO)=O

Computed Properties

Exact Mass: 316.20000
Monoisotopic Mass: 316.19982200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 411
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 79.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 406.9±20.0 °C at 760 mmHg
Flash Point: 199.9±21.8 °C
PSA: 79.31000
LogP: 1.71090
Vapor Pressure: 0.0±2.1 mmHg at 25°C

ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ditert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate Pricemore >>

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abcr	AB447567-250 mg	(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate, 95%; .	958635-12-6	95%	250MG	€383.20	2023-07-18
abcr	AB447567-1 g	(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate, 95%; .	958635-12-6	95%	1g	€875.80	2023-07-18
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eNovation Chemicals LLC	D160223-500mg	(S)-DI-TERT-BUTYL 2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE	958635-12-6	95%	500mg	$585	2024-08-03
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abcr	AB447567-250mg	(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate, 95%; .	958635-12-6	95%	250mg	€421.70	2025-04-14
abcr	AB447567-1g	(S)-Di-tert-butyl 2-(hydroxymethyl)piperazine-1,4-dicarboxylate, 95%; .	958635-12-6	95%	1g	€953.90	2025-04-14